5/'-O-DMT-2/'-O-methyl-N6-phenoxyacetyl-D-adenosine
5/'-O-DMT-2/'-O-methyl-N6-phenoxyacetyl-D-adenosine
Brand Name:
Vulcanchem
CAS No.:
128219-81-8
VCID:
VC0154096
InChI:
InChI=1S/C40H39N5O8/c1-48-29-19-17-27(18-20-29)40(26-11-6-4-7-12-26,28-13-10-16-31(21-28)49-2)52-22-32-35(47)36(50-3)39(53-32)45-25-43-34-37(41-24-42-38(34)45)44-33(46)23-51-30-14-8-5-9-15-30/h4-21,24-25,32,35-36,39,47H,22-23H2,1-3H3,(H,41,42,44,46)/t32-,35-,36-,39-,40?/m1/s1
SMILES:
COC1C(C(OC1N2C=NC3=C(N=CN=C32)NC(=O)COC4=CC=CC=C4)COC(C5=CC=CC=C5)(C6=CC=C(C=C6)OC)C7=CC(=CC=C7)OC)O
Molecular Formula:
C40H39N5O8
Molecular Weight:
717.779
5/'-O-DMT-2/'-O-methyl-N6-phenoxyacetyl-D-adenosine
CAS No.: 128219-81-8
Main Products
VCID: VC0154096
Molecular Formula: C40H39N5O8
Molecular Weight: 717.779
| CAS No. | 128219-81-8 |
|---|---|
| Product Name | 5/'-O-DMT-2/'-O-methyl-N6-phenoxyacetyl-D-adenosine |
| Molecular Formula | C40H39N5O8 |
| Molecular Weight | 717.779 |
| IUPAC Name | N-[9-[(2R,3R,4R,5R)-4-hydroxy-3-methoxy-5-[[(3-methoxyphenyl)-(4-methoxyphenyl)-phenylmethoxy]methyl]oxolan-2-yl]purin-6-yl]-2-phenoxyacetamide |
| Standard InChI | InChI=1S/C40H39N5O8/c1-48-29-19-17-27(18-20-29)40(26-11-6-4-7-12-26,28-13-10-16-31(21-28)49-2)52-22-32-35(47)36(50-3)39(53-32)45-25-43-34-37(41-24-42-38(34)45)44-33(46)23-51-30-14-8-5-9-15-30/h4-21,24-25,32,35-36,39,47H,22-23H2,1-3H3,(H,41,42,44,46)/t32-,35-,36-,39-,40?/m1/s1 |
| Standard InChIKey | WXVUPMVJIZZBQJ-FCOKYAGUSA-N |
| SMILES | COC1C(C(OC1N2C=NC3=C(N=CN=C32)NC(=O)COC4=CC=CC=C4)COC(C5=CC=CC=C5)(C6=CC=C(C=C6)OC)C7=CC(=CC=C7)OC)O |
| PubChem Compound | 75487621 |
| Last Modified | Nov 11 2021 |
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